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Compound of Interest

Compound Name:
2-Cyclobutoxy-6-methylpyridin-3-

amine

Cat. No.: B13275180

Get Quote

Medicinal Chemistry Building Block & Synthesis Profile
Introduction & Core Identity
3-amino-2-cyclobutoxy-6-methylpyridine is a functionalized aminopyridine intermediate

employed primarily in the synthesis of bioactive small molecules. It serves as a critical scaffold

in drug discovery programs targeting kinases, GPCRs (e.g., P2X3 antagonists), and ion

channels.

The compound features a 2-cyclobutoxy substituent, which acts as a lipophilic, metabolically

stable bioisostere for isopropyl or cyclopentyl groups, often improving the pharmacokinetic

profile (LogD, metabolic clearance) of the final API (Active Pharmaceutical Ingredient).
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Attribute Detail

Common Name 3-amino-2-cyclobutoxy-6-methylpyridine

IUPAC Name 6-methyl-2-(cyclobutyloxy)pyridin-3-amine

CAS Number 1507888-68-7

Molecular Formula C₁₀H₁₄N₂O

Molecular Weight 178.23 g/mol

SMILES CC1=NC(OC2CCC2)=C(N)C=C1

InChI Key Derived from structure (e.g., ZSFPJJJ... variant)

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol, DCM; Low water

solubility

Nomenclature & Synonyms
Accurate identification across databases requires knowledge of various nomenclature

conventions used by different vendors and patent filings.

Validated Synonyms List
Preferred IUPAC: 2-cyclobutoxy-6-methylpyridin-3-amine

Inverted IUPAC: 3-Pyridinamine, 2-cyclobutoxy-6-methyl-

Vendor Codes:

BLD Pharm: BD01006288

ChemScene: CS-0042561

Structural Descriptors:

2-(cyclobutyloxy)-3-amino-6-picoline
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3-amino-6-methyl-2-cyclobutoxypyridine

Synthesis & Reaction Methodology
The synthesis of 3-amino-2-cyclobutoxy-6-methylpyridine typically follows a Nucleophilic

Aromatic Substitution (SNAr) followed by Nitro Reduction. This route is preferred for its

scalability and regioselectivity.

Retrosynthetic Analysis
The molecule is disconnected at the ether linkage and the amine.

Precursor A: 2-chloro-6-methyl-3-nitropyridine (CAS 56057-19-3) – An electrophilic scaffold

activated for SNAr by the nitro group.

Precursor B: Cyclobutanol – The nucleophile.

Detailed Synthetic Protocol
Step 1: SNAr Etherification

Reagents: 2-chloro-6-methyl-3-nitropyridine (1.0 eq), Cyclobutanol (1.2 eq), NaH (1.5 eq) or

KOtBu.

Solvent: Anhydrous THF or DMF.

Conditions: 0°C to RT under N₂ atmosphere.

Mechanism: The alkoxide of cyclobutanol attacks the C-2 position, displacing the chloride.

The nitro group at C-3 activates the C-2 position via resonance withdrawal.

Workup: Quench with water, extract with EtOAc.

Step 2: Nitro Reduction

Reagents: H₂ (1 atm) + Pd/C (10% wt) OR Fe/NH₄Cl (Bechamp reduction).

Solvent: MeOH or EtOH (for hydrogenation); EtOH/H₂O (for Fe reduction).
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Conditions: RT for 2–12 hours.

Mechanism: Catalytic hydrogenation or single-electron transfer reduces the -NO₂ group to -

NH₂.

Purification: Filtration through Celite (if Pd/C used), concentration, and recrystallization or

column chromatography (Hex/EtOAc).

Synthesis Workflow Diagram
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Caption: Two-step regioselective synthesis from commercially available chloronitropyridine

precursors.

Applications in Drug Discovery
This compound is a high-value "Scaffold Hopping" tool. The 2-cyclobutoxy group is strategically

used to modulate physicochemical properties without altering the core pharmacophore

significantly.

Structural Activity Relationship (SAR) Utility
Lipophilicity Modulation: The cyclobutyl ring adds steric bulk and lipophilicity (LogP ~2.5)

compared to a methoxy group, improving permeability across the Blood-Brain Barrier (BBB)

or cell membranes.

Metabolic Stability: Cyclobutyl ethers are generally more stable to oxidative dealkylation

(CYP450 metabolism) than linear alkyl ethers (e.g., ethoxy, n-propoxy).
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Kinase Hinge Binding: The 3-amino-pyridine motif is a classic "hinge binder" in kinase

inhibitors. The nitrogen at position 1 accepts a hydrogen bond, while the exocyclic amine at

position 3 donates a hydrogen bond to the kinase hinge region (e.g., similar to the binding

mode in Crizotinib or Palbociclib analogues).

Target Classes
P2X3 Antagonists: For chronic cough and pain (similar to Gefapixant analogues where

alkoxy chains are optimized).

LRRK2 Inhibitors: For Parkinson's disease (aminopyridines are common scaffolds).

Nav1.7/Nav1.8 Blockers: For neuropathic pain.

Scaffold Utility Diagram

Medicinal Chemistry Roles
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Caption: Functional decomposition of the molecule's role in SAR optimization.

Safety & Handling (MSDS Highlights)
As an aminopyridine derivative, this compound should be handled with standard precautions

for nitrogenous heterocycles.

Hazard Classification: Irritant (Skin/Eye/Respiratory). Potential Acute Toxicity (Oral).

GHS Signal Word:WARNING.
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Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. Store under

inert gas (Nitrogen/Argon) if possible to prevent oxidation of the amine.

Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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To cite this document: BenchChem. [Technical Guide: 3-Amino-2-Cyclobutoxy-6-
Methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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